Cas no 36117-08-5 (3-(dodecenyl)pyrrolidine-2,5-dione)

• Product name: 3-(dodecenyl)pyrrolidine-2,5-dione
• CAS No: 36117-08-5
• MF: C₁₆H₂₇NO₂
• MW: 265.39108
• CID: 921004
• PubChem ID: 6365395

3-(dodecenyl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(dodecenyl)pyrrolidine-2,5-dione
• 3-dodec-1-enylpyrrolidine-2,5-dione
• 3-[(1E)-dodec-1-en-1-yl]pyrrolidine-2,5-dione
• 3-(DODEC-1-EN-1-YL)PYRROLIDINE-2,5-DIONE
• 36117-08-5
• EINECS 252-875-5
• YGFOTRAPPJDADS-VAWYXSNFSA-N

• Inchi： InChI=1S/C16H27NO2/c1-2-3-4-5-6-7-8-9-10-11-12-14-13-15(18)17-16(14)19/h11-12,14H,2-10,13H2,1H3,(H,17,18,19)/b12-11+
• InChI Key： YGFOTRAPPJDADS-VAWYXSNFSA-N
• SMILES： CCCCCCCCCCC=CC1CC(=O)NC1=O

Computed Properties

• Exact Mass: 265.20431
• Monoisotopic Mass: 265.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17